Cas no 55076-16-9 (1-Propanone,1-(6-nitro-2H-indazol-2-yl)-)

• Product Name: 1-Propanone,1-(6-nitro-2H-indazol-2-yl)-
• CAS No: 55076-16-9
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 379602
• PubChem ID: 300412
• Update Time: 2025-04-19

1-Propanone,1-(6-nitro-2H-indazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(6-nitro-2H-indazol-2-yl)-
• 1-(6-nitroindazol-2-yl)propan-1-one
• AC1L6W9T
• NSC174786
• NSC-174786
• 55076-16-9
• DTXSID80306259

• Inchi： 1S/C10H9N3O3/c1-2-10(14)12-6-7-3-4-8(13(15)16)5-9(7)11-12/h3-6H,2H2,1H3
• InChI Key： IOQDOCBNMCJDKE-UHFFFAOYSA-N
• SMILES： O=C(CC)N1C=C2C=CC(=CC2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.06447
• Monoisotopic Mass: 219.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 407°C at 760 mmHg
• Flash Point: 200°C
• Refractive Index: 1.66
• PSA: 78.03
• LogP: 2.51790